N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)pivalamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2,2-dimethylpropanamide;hydrochloride
• InChI: InChI=1S/C20H23N3OS2.ClH/c1-20(2,3)19(24)22-18-16(12-9-10-23(4)11-15(12)26-18)17-21-13-7-5-6-8-14(13)25-17;/h5-8H,9-11H2,1-4H3,(H,22,24);1H
• InChI Key: SQGBLWSERJLHNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=C(C2=C(S1)CN(CC2)C)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C20H24ClN3OS2
• Molecular Weight: 422.0 g/mol

Description

Compounds containing the benzo[d]thiazol-2-yl group are often used in the design of biologically active molecules. For example, 3-(Benzo[d]thiazol-2-yl)-4-aminoquinoline derivatives have been designed and synthesized as topoisomerase I inhibitors.

Molecular Structure Analysis

The molecular structure of compounds with the benzo[d]thiazol-2-yl group can be complex. For instance, in one study, the benzothiazole and chromene ring systems were found to be almost coplanar.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be quite diverse. For example, one compound had a melting point of over 350°C.

Scientific Research Applications

Anti-Tubercular Activity

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Anti-Proliferative Properties

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Antifungal Activity

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Bioactive Hybrid Analogues

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Medicinal Chemistry and Drug Design

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Eco-Friendly Synthesis Strategies

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Mechanism of Action

Target of action

Benzothiazole-based compounds have been found to have anti-tubercular activity . They have been shown to have inhibitory effects against M. tuberculosis .

Mode of action

They prevent the proliferation of microorganisms in organic media, solving problems such as mold, fermentation, spoilage, coagulation, and odor .

Biochemical pathways

Benzothiazole derivatives have been shown to affect various biochemical pathways in microorganisms, leading to their inhibitory effects .

Pharmacokinetics

Admet calculations for similar benzothiazole derivatives have shown favorable pharmacokinetic profiles .

Result of action

Benzothiazole derivatives have been shown to have potent inhibitory effects against various microorganisms .

Action environment

The activity of similar benzothiazole derivatives has been studied in vitro and in vivo .

Future Directions

Research into benzo[d]thiazol-2-yl compounds is ongoing, and these compounds are being explored for their potential in various applications, including as anti-tubercular and anti-inflammatory agents.